Cas no 1805212-36-5 (2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine
• CAS No: 1805212-36-5
• MF: C₇H₈F₂IN₃
• MW: 299.05980014801
• CID: 4855683
• Update Time: 2025-10-29

2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H8F2IN3/c8-6(9)5-3(1-11)7(12)13-2-4(5)10/h2,6H,1,11H2,(H2,12,13)
• InChI Key： CRWHJWHLLOZGCN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CN)=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9

Additional information on 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine

Comprehensive Overview of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine (CAS No. 1805212-36-5)

2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine (CAS No. 1805212-36-5) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, offers a versatile scaffold for drug discovery and material science applications. Its molecular structure, featuring both amino and aminomethyl functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine for its potential role in developing novel kinase inhibitors and antiviral agents. The presence of the iodo group further expands its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry. This aligns with the growing trend of halogenated compounds in medicinal chemistry, as highlighted by recent publications in journals like Journal of Medicinal Chemistry.

The compound’s CAS No. 1805212-36-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its synthesis often involves palladium-catalyzed reactions, a method widely discussed in forums like Organic Process Research & Development. Additionally, the difluoromethyl moiety is a key focus in the development of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

From an SEO perspective, queries such as "synthesis of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine" and "applications of fluorinated pyridines" are trending in scientific search engines. This underscores the need for detailed technical resources on this compound. Its stability under physiological conditions also makes it a candidate for radiopharmaceuticals, a niche yet rapidly growing field. Researchers are exploring its potential in PET imaging, leveraging the iodine-125 isotope for diagnostic purposes.

In agrochemicals, 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine is being investigated for its herbicidal and fungicidal properties. The difluoromethyl group’s electronegativity contributes to its interaction with biological targets, a feature highlighted in recent patents. This aligns with the industry’s shift toward sustainable crop protection solutions, a topic dominating conferences like Brighton Crop Protection Conference.

To summarize, 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-iodopyridine (CAS No. 1805212-36-5) is a multifaceted compound with broad applications in drug discovery, material science, and agrochemistry. Its unique structural attributes and reactivity profile position it as a critical building block in modern synthetic endeavors. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.